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Compound of Interest

Compound Name: 3-Formyl-4-hydroxybenzoic acid

Cat. No.: B1331390

In-Depth Technical Guide: 3-Formyl-4-
hydroxybenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Formyl-4-hydroxybenzoic acid,
a versatile organic compound with significant potential in various research and development
fields. This document consolidates key chemical data, synthesis methodologies, and an
exploration of its biological activities, including its potential anticancer, photocatalytic, and
antiviral properties.

Core Chemical Data

A summary of the essential chemical and physical properties of 3-Formyl-4-hydroxybenzoic
acid is presented below. This data is crucial for its application in experimental settings.
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Property Value

CAS Number 584-87-2

Molecular Weight 166.13 g/mol [1]
Molecular Formula CsHeO4[1]

Physical Appearance Solid

Melting Point 246-250 °C (literature)

Synthesis Protocols

The synthesis of 3-Formyl-4-hydroxybenzoic acid and its derivatives is of significant interest
for various applications. While a direct protocol for the acid is not readily available in public
literature, a detailed method for its methyl ester precursor, methyl 3-formyl-4-hydroxybenzoate,
provides a viable synthetic route. The acid can then be obtained through hydrolysis of the ester.

Experimental Protocol: Synthesis of Methyl 3-formyl-4-
hydroxybenzoate

This protocol is adapted from a patented method for the synthesis of a precursor to 3-cyano-4-
hydroxybenzoic acid methyl ester.[2]

Materials:

Methyl 4-hydroxybenzoate

Magnesium chloride

Triethylamine

Paraformaldehyde

Dichloromethane (DCM)

Concentrated hydrochloric acid
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e Sodium sulfate
Procedure:

e Ina 50 L reaction vessel, combine methyl 4-hydroxybenzoate (2.5 kg, 16.4 mol), magnesium
chloride (3.2 kg, 32.8 mol), triethylamine (9.3 L, 82 mol), and paraformaldehyde (3.9 kg,
131.2 mol).[2]

e Add dichloromethane (18 L) to the mixture.[2]

o Heat the reaction mixture in an oil bath to 60 °C (internal temperature of 44 °C) and stir
overnight.[2]

 After cooling to room temperature, slowly add 5 L of an agueous solution of concentrated
hydrochloric acid.[2]

« Filter off any insoluble material.
» Extract the aqueous layer four times with dichloromethane.[2]
o Combine the organic layers and dry over sodium sulfate.

« Filter and concentrate the solution to yield methyl 3-formyl-4-hydroxybenzoate.[2]

Biological Activities and Potential Applications

3-Formyl-4-hydroxybenzoic acid has been identified as a synthetic compound with a range of
biological activities, suggesting its potential as a lead compound in drug discovery and other
applications.

Anticancer Activity

3-Formyl-4-hydroxybenzoic acid has demonstrated potential anticancer activity.[1] The
proposed mechanism for this activity may involve hydrogen bonding interactions and the ability
to induce DNA damage in cancer cells through photolysis.[1] While specific experimental
details on its anticancer effects are limited in publicly available literature, studies on the related
compound 4-hydroxybenzoic acid have shown anti-proliferative effects on doxorubicin-sensitive
and doxorubicin-resistant leukemia cells.[3]
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Photocatalytic Activity

The compound has also been noted for its photocatalytic activity.[1] This property suggests its
potential use in environmental remediation, such as the degradation of organic pollutants. The
photocatalytic process typically involves the generation of reactive oxygen species upon
irradiation, which then degrade target molecules.

Antiviral Potency

There is evidence suggesting the antiviral potency of 3-Formyl-4-hydroxybenzoic acid.[1]
However, detailed studies on its specific antiviral mechanisms and the spectrum of viruses it
may be effective against are not extensively documented. Research on the related 4-
hydroxybenzoic acid has shown it to be a component of mixtures with antiviral activity against
Herpes Simplex Virus 1 and 2 (HSV-1 and HSV-2), although a commercial sample of 4-HBA
alone was found to be inactive against HSV-2 in one study.[4][5]

Signaling Pathway Involvement: A Look at the
Analogue 4-Hydroxybenzoic Acid

While specific signaling pathways for 3-Formyl-4-hydroxybenzoic acid are not yet elucidated,
research on the closely related compound, 4-hydroxybenzoic acid (4-HBA), provides valuable
insights into potential mechanisms of action, particularly in bacterial systems. A recent study
has detailed a 4-HBA-mediated signaling system in the pathogenic bacterium Shigella sonnei.

[6]

In S. sonnei, 4-HBA acts as a signaling molecule that controls various biological functions,
including virulence.[6] The biosynthesis of 4-HBA is carried out by the enzyme UbiC, a
chorismate pyruvate-lyase.[6] 4-HBA then binds to the response regulator AaeR, which in turn
modulates the expression of target genes involved in biofilm formation, extracellular
polysaccharide (EPS) production, and overall virulence.[6] This signaling pathway also appears
to play a role in interkingdom communication, as 4-HBA from S. sonnei can interfere with the
morphological transition of the fungus Candida albicans.[6]

Below is a diagram illustrating this signaling pathway in Shigella sonnei.
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Phenotypic Outcomes
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Caption: 4-HBA signaling pathway in Shigella sonnei.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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